Cas no 1856032-48-8 (4-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1856032-48-8
• MF: C₆H₄F₃IN₂O₂
• MW: 320.007843971252
• CID: 5926605
• PubChem ID: 122170319
• Update Time: 2025-06-11

4-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 4-iodo-1-(2,2,2-trifluoroethyl)-
• 4-IODO-1-(2,2,2-TRIFLUOROETHYL)PYRAZOLE-3-CARBOXYLIC ACID
• EN300-1082684
• AKOS030254217
• 1856032-48-8

• Inchi： 1S/C6H4F3IN2O2/c7-6(8,9)2-12-1-3(10)4(11-12)5(13)14/h1H,2H2,(H,13,14)
• InChI Key： UFLSJMPKEHMZKC-UHFFFAOYSA-N
• SMILES： N1(CC(F)(F)F)C=C(I)C(C(O)=O)=N1

Computed Properties

• Exact Mass: 319.92696g/mol
• Monoisotopic Mass: 319.92696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 2.24±0.1 g/cm3(Predicted)
• Boiling Point: 339.3±42.0 °C(Predicted)
• pka: 2.52±0.10(Predicted)

Additional information on 4-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid

Recent Advances in the Application of 4-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid (CAS: 1856032-48-8) in Chemical Biology and Pharmaceutical Research

The compound 4-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid (CAS: 1856032-48-8) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This heterocyclic compound, featuring a pyrazole core substituted with an iodine atom, a trifluoroethyl group, and a carboxylic acid functionality, serves as a versatile building block for the synthesis of more complex molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the development of enzyme inhibitors and bioactive probes.

One of the key areas of research involving this compound is its role as a precursor in the synthesis of kinase inhibitors. The iodine substituent at the 4-position of the pyrazole ring provides an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. Meanwhile, the trifluoroethyl group is known to enhance metabolic stability and membrane permeability, making derivatives of this compound promising candidates for drug development. Several research groups have reported the successful incorporation of this scaffold into molecules targeting protein kinases involved in cancer and inflammatory diseases.

In a recent study published in the Journal of Medicinal Chemistry, researchers utilized 4-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid as a starting material for the development of novel TRK (tropomyosin receptor kinase) inhibitors. The team demonstrated that derivatives of this compound exhibited nanomolar potency against TRKA, TRKB, and TRKC kinases, with excellent selectivity profiles. The carboxylic acid moiety allowed for further optimization of physicochemical properties through salt formation or prodrug approaches, addressing challenges related to oral bioavailability.

Another significant application has been in the field of positron emission tomography (PET) tracer development. The iodine atom in this compound can be replaced with fluorine-18, a positron-emitting isotope, making it valuable for radiopharmaceutical applications. Researchers at a leading pharmaceutical company have recently filed a patent describing the use of fluorinated analogs of this compound as PET tracers for imaging neurodegenerative diseases. The trifluoroethyl group was found to improve brain penetration, a critical factor for central nervous system-targeted imaging agents.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce 4-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid. A 2023 publication in Organic Process Research & Development described a scalable, one-pot procedure that improved the overall yield from 45% to 78% while reducing the number of purification steps. This development is particularly important as it addresses previous challenges in large-scale production, making the compound more accessible for both academic and industrial research.

Looking forward, the unique combination of structural features in 4-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid continues to inspire new research directions. Current investigations are exploring its potential in covalent inhibitor design, where the iodine atom could be replaced with electrophilic warheads for targeted covalent modification of proteins. Additionally, its application in PROTAC (proteolysis targeting chimera) development is being actively investigated, leveraging both the pyrazole core for target binding and the carboxylic acid for linker attachment.